Cas no 55289-26-4 (BENZENE, 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-)

• Product Name: BENZENE, 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-
• CAS No: 55289-26-4
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 3383642
• Update Time: 2025-06-16

BENZENE, 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-

• Inchi： 1S/C8H8ClNO3/c1-5-6(9)3-4-7(10(11)12)8(5)13-2/h3-4H,1-2H3
• InChI Key： ZKFVHEUZNOGJQP-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C([N+]([O-])=O)C(OC)=C1C

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 305.5±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on BENZENE, 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-

BENZENE, 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO- as a Key Compound in Pharmaceutical Research

CAS No. 55289-26-4 represents a critical chemical entity in the field of medicinal chemistry, with its unique structural features making it a valuable scaffold for drug discovery. This 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-BENZENE derivative exhibits multiple functional groups that can be strategically modified to enhance biological activity. Recent studies have demonstrated its potential in the design of novel antitumor agents, highlighting the importance of understanding its chemical behavior and reactivity patterns.

Structurally, the molecule features a benzene ring with four distinct substituents: a chloro group at position 1, a methoxy group at position 3, a methyl group at position 2, and a nitro group at position 4. This combination of electron-withdrawing and electron-donating groups creates a unique electronic environment that influences its reactivity. The nitro functionality, in particular, has been shown to participate in redox reactions, making this compound a promising candidate for developing molecules with antioxidant properties.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of this compound with various biological targets. A 2023 study published in *Journal of Medicinal Chemistry* reported that the 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-BENZENE scaffold demonstrates significant binding affinity to the human epidermal growth factor receptor (EGFR), a key target in cancer therapy. This finding underscores the potential of this compound in the development of targeted therapies for oncology applications.

The synthesis of this compound has been optimized through various methodologies, with green chemistry approaches gaining increasing attention. A 2022 study in *Green Chemistry* described a solvent-free microwave-assisted synthesis that significantly reduces energy consumption and waste generation. This environmentally friendly approach aligns with the growing emphasis on sustainable practices in pharmaceutical research, making this compound an attractive option for modern drug development.

Functionalization of the 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-BENZENE core has led to the discovery of several bioactive derivatives. For instance, a 2023 paper in *European Journal of Medicinal Chemistry* highlighted the development of a series of 4-nitrophenyl derivatives with enhanced antiviral activity against SARS-CoV-2. These findings suggest that the CAS No. 55289-26-4 scaffold could be a valuable platform for designing antiviral agents.

Recent studies have also explored the potential of this compound in neuropharmacology. A 2024 review in *Pharmacological Reports* discussed its role as a lead compound for the development of drugs targeting neurodegenerative diseases. The nitro group's ability to modulate protein kinase activity has been identified as a key mechanism in this context, opening new avenues for therapeutic applications.

From a mechanistic perspective, the 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-BENZENE molecule exhibits interesting reactivity patterns. The chloro group acts as an electron-withdrawing substituent, which can influence the electrophilic substitution reactions at the benzene ring. This property has been exploited in the synthesis of various heterocyclic compounds with potential pharmaceutical applications.

The methoxy group at position 3 contributes to the molecule's solubility profile, which is crucial for drug delivery applications. Recent research has focused on modifying this group to enhance aqueous solubility while maintaining biological activity. A 2023 study in *International Journal of Pharmaceutics* demonstrated that replacing the methoxy group with a hydroxyl group significantly improved the compound's bioavailability in vivo.

Computational modeling has played a vital role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that the 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-BENZENE scaffold can form hydrogen bonds with various biological targets, including enzymes and receptors. These interactions are critical for the compound's biological activity and have been validated through experimental studies.

The nitro group's redox properties have also been investigated for potential applications in photodynamic therapy. A 2024 study in *Photochemical & Photobiological Sciences* showed that this compound can generate reactive oxygen species under light irradiation, making it a promising candidate for developing phototherapeutic agents.

From a synthetic perspective, the CAS No. 55289-26-4 molecule serves as a versatile building block for the synthesis of complex molecules. Its functional groups provide multiple points of modification, enabling the creation of diverse derivatives with tailored properties. This flexibility has been exploited in the development of pharmaceuticals targeting multiple disease pathways.

Recent advances in analytical chemistry have improved the characterization of this compound. High-resolution mass spectrometry and NMR spectroscopy have been used to confirm the molecular structure and purity of the 1-CHLORO-3-METHOXY-2-METHYL-4-NITRO-BENZENE compound, ensuring its quality for pharmaceutical applications. These analytical techniques are essential for drug development processes that require rigorous quality control.

As research continues to uncover new applications for this compound, its importance in medicinal chemistry is becoming increasingly evident. The unique combination of functional groups in CAS No. 55289-26-4 makes it a valuable scaffold for the design of novel therapeutics. Its potential in oncology, antiviral, and neuropharmacological applications highlights the significance of further studies in this area.